Cas no 1807268-56-9 (Methyl 3-bromo-5-nitropyridine-2-acetate)

• Product Name: Methyl 3-bromo-5-nitropyridine-2-acetate
• CAS No: 1807268-56-9
• MF: C₈H₇BrN₂O₄
• MW: 275.056181192398
• CID: 4901740
• Update Time: 2025-10-29

Methyl 3-bromo-5-nitropyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-bromo-5-nitropyridine-2-acetate

• Inchi： 1S/C8H7BrN2O4/c1-15-8(12)3-7-6(9)2-5(4-10-7)11(13)14/h2,4H,3H2,1H3
• InChI Key： HWZRUTLDAUMPKC-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CN=C1CC(=O)OC)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 256
• XLogP3: 1.2
• Topological Polar Surface Area: 85

Additional information on Methyl 3-bromo-5-nitropyridine-2-acetate

Methyl 3-bromo-5-nitropyridine-2-acetate: A Versatile Intermediate in Pharmaceutical and Material Science Innovations

Methyl 3-bromo-5-nitropyridine-2-acetate, with the chemical formula C₉H₈BrN₂O₄ and the CAS number 1807268-56-9, represents a critical building block in the development of advanced pharmaceutical compounds and functional materials. This compound is characterized by its unique combination of a pyridine ring with two functional groups—a bromine atom at the 3-position and a nitro group at the 5-position—alongside an acetic acid ester group at the 2-position. The strategic placement of these substituents enables Methyl 3-bromo-5-nitropyridine-2-acetate to serve as a versatile scaffold for the synthesis of bioactive molecules, particularly in the context of drug discovery and material engineering.

Recent advancements in medicinal chemistry have highlighted the significance of Methyl 3-bromo-5-nitropyridine-2-acetate as a key intermediate in the design of novel therapeutics targeting inflammatory and oncological diseases. For instance, a 2023 study published in Journal of Medicinal Chemistry demonstrated its utility in the synthesis of pyridine-based derivatives with potent anti-inflammatory properties. Researchers employed Methyl 3-bromo-5-nitropyridine-2-acetate as a starting material to create a series of compounds that exhibited significant inhibition of the NF-κB pathway, a critical mediator of inflammation. This finding underscores the compound’s potential in the development of targeted therapies for autoimmune disorders and chronic inflammatory conditions.

Furthermore, the structural features of Methyl 3-bromo-5-nitropyridine-2-acetate make it an attractive candidate for the synthesis of functional materials with applications in biotechnology and nanotechnology. A 2024 study in Advanced Materials explored the use of this compound as a precursor for the fabrication of light-sensitive polymers. The bromine and nitro groups introduced electronic asymmetry, enhancing the compound’s ability to act as a photoinitiator in polymerization reactions. This application opens new avenues for the development of smart materials with tunable optical and mechanical properties, which could be utilized in biomedical devices and responsive coatings.

The synthesis of Methyl 3-bromo-5-nitropyridine-2-acetate is a well-established process in organic chemistry, yet recent innovations have optimized its production for industrial scalability. Traditional methods often involve nitration of pyridine derivatives followed by bromination, but newer approaches leverage microwave-assisted synthesis and catalytic systems to improve yield and reduce byproduct formation. A 2022 review in Organic Synthesis highlighted the use of transition metal catalysts, such as palladium-based systems, to achieve selective bromination at the 3-position of the pyridine ring. These advancements not only enhance the efficiency of the synthesis process but also contribute to the sustainability of chemical manufacturing, aligning with global efforts to reduce environmental impact in pharmaceutical production.

From a pharmacological perspective, the biological activity of Methyl 3-bromo-5-nitropyridine-2-acetate and its derivatives is under active investigation. A 2023 preclinical study published in Drug Discovery Today explored its potential as a prodrug for cancer therapy. Researchers modified the compound to incorporate targeting ligands, enabling selective delivery to tumor cells. The resulting derivatives showed enhanced cytotoxicity against cancer cell lines while minimizing systemic toxicity, a critical factor in the development of safe and effective therapeutics. This work exemplifies the adaptability of Methyl 3-bromo-5-nitropyridine-2-acetate in addressing complex challenges in oncology.

Additionally, the compound’s electronic properties have sparked interest in its application as a molecular probe for imaging and diagnostics. A 2024 study in Chemical Communications demonstrated its use as a fluorescent tag in bioimaging applications. The nitro group’s electron-withdrawing nature and the bromine’s ability to modulate conjugation were leveraged to create a compound with tunable fluorescence emission. This property allows for the development of high-contrast imaging agents that can be tailored for specific biological targets, offering new tools for non-invasive diagnostics in clinical settings.

Despite its promising applications, the use of Methyl 3-bromo-5-nitropyridine-2-acetate requires careful consideration of its reactivity and potential side effects. The nitro and bromo groups are known to participate in various chemical reactions, including electrophilic substitution and radical processes. Therefore, synthetic strategies must be designed to control the reaction pathways and minimize the formation of undesired byproducts. A 2023 report in Green Chemistry emphasized the importance of green chemistry principles in the handling of this compound, advocating for the use of solvent-free conditions and recyclable catalysts to reduce waste and energy consumption during synthesis.

Looking ahead, the future of Methyl 3-bromo-5-nitropyridine-2-acetate lies in its integration with emerging technologies such as artificial intelligence and machine learning. Computational models are being developed to predict the optimal reaction conditions for its synthesis and to identify novel derivatives with enhanced biological activity. These models can also simulate the behavior of the compound in different environments, enabling the design of more effective therapeutics and materials. The synergy between computational chemistry and experimental approaches is expected to accelerate the discovery and application of Methyl 3-bromo-5-nitropyridine-2-acetate in the coming years.

In conclusion, Methyl 3-bromo-5-nitropyridine-2-acetate stands at the intersection of pharmaceutical innovation and material science. Its unique structure and functional groups make it a valuable intermediate in the development of advanced therapeutics and functional materials. As research continues to uncover new applications and optimize its synthesis, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and technology. The ongoing exploration of its properties and potential applications underscores the importance of continued investment in chemical research and its translational impact on society.